Cas no 2228957-20-6 (tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate
• CAS No: 2228957-20-6
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6381751
• PubChem ID: 165662467
• Update Time: 2025-05-24

tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate
• EN300-1873383
• 2228957-20-6
• tert-butyl N-[2-hydroxy-5-(pyrrolidin-3-yloxy)phenyl]carbamate

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-12-8-10(4-5-13(12)18)20-11-6-7-16-9-11/h4-5,8,11,16,18H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key： LILGAYUYMJYXRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)C1CNCC1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate

tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate: A Comprehensive Overview

tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No: 2228957-20-6) is a highly specialized chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety and a pyrrolidin-3-yloxy substituent. The presence of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable research subject and industrial product.

The tert-butyl group in the molecule serves as a bulky substituent, which can influence the steric interactions within the compound. This steric effect is particularly important in reactions involving this compound, as it can either facilitate or hinder certain transformations depending on the reaction conditions. The phenylcarbamate moiety, on the other hand, is known for its versatility in organic synthesis. It can act as a protecting group for amines or serve as an intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate is its pyrrolidin-3-yloxy substituent. Pyrrolidine derivatives are widely studied due to their potential pharmacological activities. Recent research has shown that compounds with pyrrolidine rings can exhibit interesting biological properties, such as anti-inflammatory or antimicrobial effects. The hydroxyl group attached to the phenyl ring further enhances the compound's reactivity and functional diversity.

From a synthetic perspective, tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate can be synthesized through a variety of routes. One common approach involves the reaction of a suitable phenol derivative with an isocyanate in the presence of a base. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing both time and cost.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry. Its structure suggests potential use as an intermediate in drug development, particularly in the design of bioactive molecules. For instance, derivatives of this compound have been explored for their ability to modulate enzyme activity or interact with specific biological targets. Additionally, its stability under various conditions makes it suitable for use in formulations requiring prolonged shelf life.

Recent studies have also highlighted the importance of tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate in materials science. Its unique combination of functional groups allows it to serve as a building block for advanced polymers or coatings with tailored properties. For example, researchers have investigated its use in creating hydrophobic surfaces or biocompatible materials for medical devices.

From an environmental standpoint, understanding the fate and behavior of tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate in different ecosystems is crucial. Studies have shown that this compound undergoes degradation under specific environmental conditions, such as UV light or microbial activity. These findings are essential for assessing its potential impact on ecosystems and guiding responsible industrial practices.

In conclusion, tert-butyl N-2-hydroxy-5-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No: 2228957-20-6) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing science and technology.